Cas no 62142-03-4 (Benzamide, N-cyclohexyl-2-iodo-)

• Product Name: Benzamide, N-cyclohexyl-2-iodo-
• CAS No: 62142-03-4
• MF: C₁₃H₁₆INO
• MW: 329.17671585083
• CID: 456675
• PubChem ID: 774524
• Update Time: 2025-04-23

Benzamide, N-cyclohexyl-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclohexyl-2-iodo-
• N-cyclohexyl-2-iodobenzamide
• 2-iodo-N-cyclohexylbenzamide
• Benzamide,N-cyclohexyl-2-iodo
• N-Cyclohexyl-2-iodo-benzamide
• N-cyclohexyl-o-iodobenzamide
• SR-01000416270-1
• AKOS000675309
• CS-0208380
• SCHEMBL11331619
• Oprea1_703091
• DTXSID60354475
• SR-01000416270
• BS-32630
• Oprea1_145921
• ZJNSSYJUGWDBMI-UHFFFAOYSA-N
• 62142-03-4

• Inchi： 1S/C13H16INO/c14-12-9-5-4-8-11(12)13(16)15-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16)
• InChI Key： ZJNSSYJUGWDBMI-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 329.02800
• Monoisotopic Mass: 329.02766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.92850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, N-cyclohexyl-2-iodo-

Professional Introduction to Benzamide, N-cyclohexyl-2-iodo- (CAS No. 62142-03-4)

Benzamide, N-cyclohexyl-2-iodo- (CAS No. 62142-03-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in medicinal chemistry and drug discovery. The presence of both an iodine substituent and a cyclohexyl group in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense study among researchers.

The< strong>Benzamide core structure is well-known for its role as a pharmacophore in numerous therapeutic agents. The introduction of an iodine atom at the 2-position of the benzamide ring enhances its utility in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high efficacy and selectivity in drug candidates.

The< strong>N-cyclohexyl moiety further modulates the physicochemical properties of the compound, influencing factors such as solubility, lipophilicity, and metabolic stability. These attributes are critical considerations in the development of novel pharmaceuticals, as they directly impact the compound's bioavailability and pharmacokinetic profile. Recent studies have highlighted the potential of< strong>Benzamide, N-cyclohexyl-2-iodo- as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies for chronic diseases. The< strong>Benzamide scaffold has been extensively explored for its ability to interact with biological targets such as enzymes and receptors. Specifically, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The iodine atom at the 2-position serves as a handle for further functionalization, enabling the design of highly specific inhibitors with enhanced binding affinity.

One notable application of< strong>Benzamide, N-cyclohexyl-2-iodo- is in the synthesis of probes for biochemical assays. The compound's reactivity allows for the development of sensitive detection methods for key biomolecules involved in disease mechanisms. For instance, researchers have utilized this compound to create fluorescent probes that facilitate real-time monitoring of enzymatic activity in cellular environments. Such advancements are crucial for understanding disease pathophysiology and identifying novel drug targets.

The< strong>N-cyclohexyl group also contributes to the compound's stability under various conditions, making it a reliable building block for long synthetic sequences. This stability is particularly important in multi-step organic synthesis, where intermediates must withstand harsh reaction conditions without degradation. The combination of these properties positions< strong>Benzamide, N-cyclohexyl-2-iodo- as a versatile tool in synthetic organic chemistry and drug development pipelines.

Advances in computational chemistry have further accelerated the exploration of< strong>Benzamide, N-cyclohexyl-2-iodo-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies not only aid in predicting potential drug candidates but also guide optimization efforts to improve efficacy and minimize side effects. The integration of experimental data with computational predictions has become indispensable in modern drug discovery.

The pharmaceutical industry continues to leverage innovative chemical entities like< strong>Benzamide, N-cyclohexyl-2-iodo- to address unmet medical needs. By capitalizing on its unique structural features, researchers aim to develop next-generation therapeutics with improved therapeutic indices. The growing body of literature underscores its significance as a molecular scaffold with broad applicability across multiple therapeutic areas.

In conclusion,< strong>Benzamide, N-cyclohexyl-2-iodo- (CAS No. 62142-03-4) represents a fascinating chemical entity with substantial potential in pharmaceutical research. Its distinctive structural features enable diverse applications in synthetic chemistry, biochemical assays, and drug development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in shaping future therapeutic strategies.